Cas no 157327-41-8 (1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine)

• Product Name: 1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine
• CAS No: 157327-41-8
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• MDL: MFCD08443986
• CID: 98163
• PubChem ID: 22088592
• Update Time: 2025-05-24

1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-((Dimethylamino)methylene)-4-oxopiperidine
• tert-Butyl 3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
• 1-Boc-3-[(dimethylamino)methylene]-4-oxopiperidine
• 1-Piperidinecarboxylicacid, 3-[(dimethylamino)methylene]-4-oxo-, 1,1-dimethylethyl ester
• 3-[(DIMETHYLAMINO)METHYLENE]PIPERIDIN-4-ONE, N-BOC PROTECTED
• tert-Butyl 3-[(dimethylamino)methylene]-4-oxotetrahydro-1(2H)-pyridinecarboxylate
• 2-dimethylaminomethyl-1-buten-3-one
• 3-[(Dimethylamino)methylene]piperidin-4-one, N1-BOC protected
• 3-Dimethylaminomethyl-3-buten-2-on
• 3-Dimethylaminomethyl-but-3-en-2-on
• 3-dimethylaminomethyl-but-3-en-2-one
• 3-dimethylaminomethylen-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• 3-dimethylaminomethylene-1,1,1,5,5,5-hexafluoropentane-2,4-dione
• 3-dimethylaminomethylene-4-oxopiperidine-1-c
• N-tert-butoxycarbonyl-3-dimethylaminomethylene-4-piperidone
• tert-Butyl 3-[(dimethylamino)methylene]-4-oxopiperidine-1-carboxylate
• tert-Butyl 3-((dimethylamino)
• -4-oxopiperidine-1-carboxylate
• tert-butyl 3-[(diMethylaMino)Methylidene]-4-oxopiperidine-1-carboxylate
• 3-[(Dimethylamino)methylene]-4-oxopiperidine-1-carboxylic acid tert-butyl ester
• (Z)-tert-butyl 3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
• 3-Dimethylaminomethylene-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-[(dimethylamino)meth
• tert-butyl (3Z)-3-(dimethylaminomethylidene)-4-oxopiperidine-1-carboxylate
• MFCD08443986
• TERT-BUTYL (3Z)-3-[(DIMETHYLAMINO)METHYLIDENE]-4-OXOPIPERIDINE-1-CARBOXYLATE
• CS-W003515
• AKOS015850690
• PS-11072
• MFCD09998331
• DS-10934
• F2167-1224
• EN300-1265202
• HYDROXYZINEPAMOATE
• 3-[1-Dimethylaminometh-(Z)-ylidene]-4-oxopiperidine-1-carboxylic acid tert-butyl ester
• EN300-218551
• 157327-41-8
• 1-Piperidinecarboxylic acid, 3-[(dimethylamino)methylene]-4-oxo-, 1,1-dimethylethyl ester
• 1310796-19-0
• YUSMZDVTEOAHDL-NTMALXAHSA-N
• DB-299990
• AKOS005072128
• (E)-tert-butyl 3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
• J-502067
• tert-Butyl (E)-3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
• tert-Butyl (3E)-3-(dimethylaminomethylene)-4-oxo-piperidine-1-carboxylate
• tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate
• CA-0865
• 1-Piperidinecarboxylicacid,3-[(dimethylamino)methylene]-4-oxo-,1,1-dimethylethyl ester
• (E)-tert-butyl-3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
• SCHEMBL785941
• 1202645-17-7
• starbld0049909
• CS-0207607
• tert-butyl (3E)-3-(dimethylaminomethylidene)-4-oxopiperidine-1-carboxylate
• YUSMZDVTEOAHDL-CSKARUKUSA-N
• AC2582
• 1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine

• MDL： MFCD08443986
• Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-6-11(16)10(9-15)8-14(4)5/h8H,6-7,9H2,1-5H3/b10-8-
• InChI Key： YUSMZDVTEOAHDL-NTMALXAHSA-N
• SMILES： O(C(N1C/C(=C/N(C)C)/C(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.16300
• Monoisotopic Mass: 254.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 357.9°C at 760 mmHg
• Flash Point: 170.2℃
• Refractive Index: 1.55
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 49.85000
• LogP: 1.57970

1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine

Comprehensive Overview of 1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine (CAS No. 157327-41-8)

1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine (CAS No. 157327-41-8) is a highly versatile intermediate in organic synthesis, particularly valued in the pharmaceutical and agrochemical industries. This compound, often abbreviated as Boc-protected dimethylaminomethylene oxopiperidine, plays a critical role in the construction of complex molecular architectures. Its unique structure, featuring a Boc (tert-butoxycarbonyl) protecting group and a dimethylaminomethylene moiety, makes it a preferred choice for chemists aiming to achieve selective reactions in multi-step syntheses.

The growing interest in 1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine is driven by its applications in drug discovery, especially in the development of kinase inhibitors and GPCR-targeted therapeutics. Researchers frequently search for "Boc-protected piperidine derivatives" or "synthetic routes for 157327-41-8" to explore its potential in modulating biological pathways. Its stability under mild conditions and compatibility with various reagents further enhance its utility in modern medicinal chemistry.

One of the trending topics in organic chemistry is the demand for sustainable synthetic methodologies. 1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine aligns with this trend, as it can be synthesized using green chemistry principles, such as catalyst-free reactions or solvent minimization. Questions like "How to optimize the yield of 157327-41-8?" or "alternative protecting groups for piperidine derivatives" are commonly encountered in academic and industrial forums, reflecting the compound's relevance in contemporary research.

From a technical perspective, the spectroscopic characterization of 1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine is well-documented, with NMR and mass spectrometry data readily available for verification. Its melting point, solubility, and storage conditions are frequently queried by laboratory personnel, emphasizing the need for accurate technical specifications. The compound's stability in anhydrous environments and compatibility with common organic solvents like dichloromethane or THF further contribute to its widespread adoption.

In the context of patent literature, 157327-41-8 appears in several filings related to anticancer agents and neuroprotective compounds. This underscores its importance in intellectual property landscapes, particularly for companies focusing on small-molecule drug development. Searches for "CAS 157327-41-8 supplier" or "Boc-piperidine derivatives price" highlight its commercial significance, with global suppliers offering it in varying purities to meet diverse research needs.

Looking ahead, the role of 1-Boc-3-(Dimethylamino)methylene-4-oxopiperidine in high-throughput screening and combinatorial chemistry is expected to expand. Its modular design allows for rapid derivatization, making it ideal for library synthesis in drug discovery campaigns. As the scientific community continues to explore "new applications of Boc-protected heterocycles," this compound will likely remain a cornerstone in synthetic organic chemistry for years to come.